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Compound of Interest

Compound Name: PolQi2

Cat. No.: B10861459 Get Quote

Technical Support Center: PolQi2
Welcome to the technical support center for PolQi2. This guide provides troubleshooting

advice and answers to frequently asked questions regarding the use of PolQi2 in cell

proliferation studies.

Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action of PolQi2?

A1: PolQi2 is a potent and selective inhibitor of DNA Polymerase Theta (Polθ), a key enzyme

in the microhomology-mediated end joining (MMEJ) DNA repair pathway. By inhibiting Polθ,

PolQi2 compromises the repair of DNA double-strand breaks, leading to the accumulation of

DNA damage and subsequently inducing cell cycle arrest and apoptosis, particularly in cancer

cells with deficiencies in other DNA repair pathways like homologous recombination (e.g.,

BRCA1/2-mutant cells).

Q2: How should PolQi2 be stored and reconstituted?

A2: PolQi2 is supplied as a lyophilized powder. For long-term storage, it should be kept at

-20°C. For immediate use, reconstitute the powder in sterile DMSO to create a stock solution

(e.g., 10 mM). This stock solution can be stored at -20°C for up to 6 months. Avoid repeated

freeze-thaw cycles. For cell culture experiments, dilute the DMSO stock solution in a complete
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cell culture medium to the desired final concentration. Ensure the final DMSO concentration in

the cell culture medium is below 0.1% to avoid solvent-induced cytotoxicity.

Q3: What are the expected effects of PolQi2 on cell proliferation?

A3: The primary effect of PolQi2 is the inhibition of cell proliferation. The extent of this inhibition

is cell-line dependent. Cells with deficiencies in homologous recombination (HR), such as those

with BRCA1 or BRCA2 mutations, are particularly sensitive to PolQi2. In sensitive cell lines,

treatment with PolQi2 is expected to lead to a dose-dependent decrease in cell viability and

may induce G2/M cell cycle arrest and apoptosis.
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PolQi2 Mechanism of Action
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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